a2bchem aaron abcr aladdin alfa apolloscientific chemfaces chemscene CityChemical cooke dcchemical enaminestore enovation lifechemical Mce oakwoodchemical phytolab scbt selleck sigmaaldrich targetmol TCI topscience trc 安捷凯 百灵威 九鼎 乐研 罗恩试剂 麦克林 南京试剂 研峰科技

0.05g 0.1g 0.25g 0.5g 1 kg 1 ml * 10 mm 1 mL * 10 mM (in DMSO) 100 g 1000g 1000mg 100g 100gm 100mg 10g 10kg 10ml 10mM*1 mL in DMSO 10mM*1mLinDMSO 12kg 1ea 1g 1gram 1kg 1ml 1PKG 1sample 2.5g 2.5KG 2.5ML 20mg 250 g 25000g 250g 250mg 25g 25KG 25mg 2g 2ml 300mg 30g 30mg 3kg 5 kg 5.15x1ml 5000g 500g 500gm 500mg 50g 50kg 50mg 5g 5kg 5ml 5X1ML 6.16x1kg 60g 6X1KG

≥99.5% >99.5% >=98% >95% >98%, Standard References Grade >99% >99.0%(GC) ≥ 98.0 % ≥98% ≥98.0% ≥99% ≥99.5%, FCC, FG ≥99.9%(GC) 0.99 1.00mg/ml （溶剂：PE） 1.00mg/ml （溶剂：水） 1.00mg/ml,基体：石油醚 1.00mg/mL,基体：水 1.00mg/mlinethanol-water 1.00mg/mlinpetroleumether 2.0 mg/mL in CH2Cl2 2000μg/mL in dichloromethane, analytical standard 5.0 mg/mL in Acetonitrile 95% 95%+ 95+% 98% 98.0%(GC&T) 99% 99.0%(GC) 99.41% 99.5% 99.5-100.5% 99.77% 99.9% 99.94% 99.95% 99.95-100.05%,PT ACS,99.5% ACS,Reagent Analysis standard analytical standard analytical standard,1.00mg/ml in ethanol-water analytical standard,1.00mg/ml in petroleum ether AR,99.5% certified reference material, 2000μg/mL in methylene chloride European Pharmacopoeia (EP) Reference Standard for analysis EMSURE for synthesis GR 99% meets analytical specification of Ph. Eur., BP, USP, FCC, E210, 99.5-100.5% (alkalimetric) Melting point standard natural, ≥99.5%, FCC, FG puriss. p.a., ACS reagent, reag. Ph. Eur., ≥99.9% (alkalimetric) standard for GC,≥99.9%(GC) Standard for quantitative NMR StandardforquantitativeNMR Vetec volumetric standard, secondary reference material for alkalimetry, traceable to NIST Standard Reference Material (SRM) Certipur 分析标准品 分析对照品 熔点标准品